Cas no 923243-77-0 (ethyl 4-{2-2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-ylacetamido}benzoate)

• Product Name: ethyl 4-{2-2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-ylacetamido}benzoate
• CAS No: 923243-77-0
• Molecular Formula: C₂₂H₂₀N₄O₄
• Molecular Weight: 404.418604850769
• CID: 6089970
• PubChem ID: 18569286

ethyl 4-{2-2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-ylacetamido}benzoate Properties

Names and Identifiers

• ethyl 4-{2-2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-ylacetamido}benzoate
• Benzoic acid, 4-[[2-[2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]acetyl]amino]-, ethyl ester
• ethyl 4-[[2-[2-(5-methyl-1,3,4-oxadiazol-2-yl)indol-1-yl]acetyl]amino]benzoate
• F2227-0059
• 923243-77-0
• ethyl 4-(2-(2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)acetamido)benzoate
• ethyl 4-{2-[2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]acetamido}benzoate
• AKOS004956708
• HMS3487M02
• ethyl 4-({[2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]acetyl}amino)benzoate

• InChIKey： HFSPWIDKNMDEKC-UHFFFAOYSA-N
• Inchi： 1S/C22H20N4O4/c1-3-29-22(28)15-8-10-17(11-9-15)23-20(27)13-26-18-7-5-4-6-16(18)12-19(26)21-25-24-14(2)30-21/h4-12H,3,13H2,1-2H3,(H,23,27)
• SMILES： C(OCC)(=O)C1=CC=C(NC(CN2C3=C(C=CC=C3)C=C2C2=NN=C(C)O2)=O)C=C1

Computed Properties

• Exact Mass: 404.14845513g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 7
• Monoisotopic Mass: 404.14845513g/mol
• Heavy Atom Count: 30
• Complexity: 610
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 99.2Ų

Experimental Properties

• pka: 13.46±0.70(Predicted)
• Density: 1.33±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives